1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-3-carboxamide
CAS No.: 1172068-60-8
Cat. No.: VC7250105
Molecular Formula: C21H17N3O6S
Molecular Weight: 439.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1172068-60-8 |
|---|---|
| Molecular Formula | C21H17N3O6S |
| Molecular Weight | 439.44 |
| IUPAC Name | 1-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)-N-(2-oxochromen-3-yl)pyrazole-3-carboxamide |
| Standard InChI | InChI=1S/C21H17N3O6S/c25-20(22-16-10-13-4-1-2-5-18(13)30-21(16)26)15-11-17(19-6-3-8-29-19)24(23-15)14-7-9-31(27,28)12-14/h1-6,8,10-11,14H,7,9,12H2,(H,22,25) |
| Standard InChI Key | XJMPDZZPQWNVRG-UHFFFAOYSA-N |
| SMILES | C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NC3=CC4=CC=CC=C4OC3=O)C5=CC=CO5 |
Introduction
Overview of the Compound
The compound 1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-3-carboxamide is a heterocyclic organic molecule. It features a pyrazole core substituted with functional groups such as furan, coumarin (chromenone), and a sulfone-containing tetrahydrothiophene moiety. These structural elements suggest potential biological and pharmacological activities.
Key Properties:
| Property | Value |
|---|---|
| Molecular Formula | CHNOS |
| Molecular Weight | 397.41 g/mol |
| Functional Groups | Pyrazole, furan, sulfone, coumarin |
| Chemical Classification | Heterocyclic compound |
Structural Features and Functional Groups
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Pyrazole Core: The pyrazole ring is a five-membered heterocyclic system containing two nitrogen atoms. It serves as a pharmacophore in many bioactive molecules.
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Furan Substitution: The furan ring is known for its aromaticity and biological activity, often contributing to anti-inflammatory or antimicrobial properties.
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Coumarin Derivative: The coumarin (2H-chromenone) moiety is associated with anticoagulant, antioxidant, and anticancer activities.
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Sulfone Group: The dioxidotetrahydrothiophene introduces polarity and potential reactivity due to the electron-withdrawing sulfone group.
Synthesis Pathways
While specific synthetic details for this compound are not readily available in the provided sources, similar compounds are typically synthesized using multi-step organic reactions:
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Formation of the Pyrazole Ring: Pyrazoles are commonly synthesized through the reaction of hydrazines with 1,3-dicarbonyl compounds.
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Coupling with Furan and Coumarin Derivatives: Furan and coumarin moieties are introduced via nucleophilic substitution or condensation reactions.
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Introduction of the Sulfone Group: Sulfones are incorporated by oxidation of thioethers using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Potential Biological Activities
The structural features of this compound suggest diverse biological applications:
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Anti-inflammatory Activity:
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Pyrazole derivatives are known inhibitors of cyclooxygenase (COX) enzymes.
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Coumarins have demonstrated inhibition of lipoxygenase pathways.
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Antimicrobial Properties:
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Furan-containing compounds exhibit antibacterial and antifungal activities.
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Anticancer Potential:
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Coumarin derivatives are studied for their ability to inhibit topoisomerase enzymes and induce apoptosis in cancer cells.
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Antioxidant Activity:
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The conjugated system in coumarins contributes to free radical scavenging.
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Analytical Data
While specific analytical data for this compound is unavailable in the provided sources, similar compounds are characterized using:
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NMR Spectroscopy (¹H and ¹³C):
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Identifies proton environments and carbon skeletons.
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Mass Spectrometry (MS):
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Confirms molecular weight and fragmentation patterns.
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Infrared Spectroscopy (IR):
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Detects functional groups such as C=O (coumarin), S=O (sulfone), and C=N (pyrazole).
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Elemental Analysis:
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Verifies the molecular formula.
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Research Implications
This compound represents a promising scaffold for drug discovery due to its multifunctional nature:
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Medicinal Chemistry:
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Can be optimized for enhanced bioavailability and target specificity.
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Molecular Docking Studies:
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Useful for exploring interactions with biological targets such as enzymes or receptors.
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Pharmacokinetics and Toxicology:
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Requires further studies to assess absorption, distribution, metabolism, excretion (ADME), and safety profiles.
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Comparison with Related Compounds
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